Cas no 1346251-98-6 (2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile)

2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile structure

1346251-98-6 structure

Product Name:2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile

CAS No:1346251-98-6

MF:C₁₁H₁₁F₃N₂

MW:228.213652849197

CID:5722464

Update Time:2024-02-03

2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile
- Inchi： 1S/C11H11F3N2/c1-10(2,7-11(12,13)14)9-5-8(6-15)3-4-16-9/h3-5H,7H2,1-2H3
- InChI Key： SNTIKQXHWYLCPO-UHFFFAOYSA-N
- SMILES： C1(C(C)(C)CC(F)(F)F)=NC=CC(C#N)=C1

Experimental Properties

Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 246.1±40.0 °C(Predicted)
pka: 1.82±0.20(Predicted)

2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Production Method

Production Method 1

2926-29-6

100-48-1

1346251-98-6

1214383-56-8

916210-02-1

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → 23 °C; 40 h, 23 °C

Reference

: Innate C-H trifluoromethylation of heterocycles

Ji, Yining; Brueckl, Tobias; Baxter, Ryan D.; Fujiwara, Yuta; Seiple, Ian B.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2011, 108(35), 14411-14415

2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Raw materials

2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Preparation Products

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